![molecular formula C10H12N2O5 B3959690 2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide](/img/structure/B3959690.png)
2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide
Overview
Description
2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a nitroanilide derivative that has been found to exhibit various biological activities, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes or proteins involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide in lab experiments is its relatively low cost and high availability. However, the compound may exhibit cytotoxicity at higher concentrations, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide. One potential direction is the development of novel therapeutics based on the compound's antimicrobial, anticancer, and anti-inflammatory properties. Additionally, further studies may be conducted to elucidate the compound's mechanism of action and identify potential targets for drug development.
Scientific Research Applications
2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics.
properties
IUPAC Name |
2-methoxy-N-(2-methoxy-4-nitrophenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O5/c1-16-6-10(13)11-8-4-3-7(12(14)15)5-9(8)17-2/h3-5H,6H2,1-2H3,(H,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LESLIVBJUAWNHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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